1-benzyl-3,7-dimethyl-8-((2-oxo-2-phenylethyl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-3,7-dimethyl-8-phenacylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C22H20N4O3S/c1-24-18-19(23-21(24)30-14-17(27)16-11-7-4-8-12-16)25(2)22(29)26(20(18)28)13-15-9-5-3-6-10-15/h3-12H,13-14H2,1-2H3
• InChI Key: MEVROAZMIAKBLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)N(C2=O)CC4=CC=CC=C4)C
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

1-benzyl-3,7-dimethyl-8-((2-oxo-2-phenylethyl)thio)-1H-purine-2,6(3H,7H)-dione, also known as BVT.2733, is a novel small molecule inhibitor of the protein tyrosine phosphatase (PTP) SHP-2. PTPs are enzymes that play a crucial role in the regulation of cellular signaling pathways, and SHP-2 is a particularly important member of this family due to its involvement in a wide range of physiological processes. BVT.2733 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various diseases, including cancer, fibrosis, and autoimmune disorders.

Scientific Research Applications

Synthesis of New Purine Derivatives

Research into purine derivatives has led to the synthesis of new compounds with potential applications in various fields, including medicinal chemistry and material science. For instance, the study by Hesek and Rybár (1994) discusses the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems from 8-mercapto-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, highlighting the synthetic versatility of purine derivatives (Hesek & Rybár, 1994).

Potential for Pharmacological Applications

Purine derivatives have been explored for their pharmacological properties, such as their affinity for serotonin and dopamine receptors, which could make them candidates for treating neurodegenerative diseases or as analgesics. For example, Chłoń-Rzepa et al. (2013) designed a series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential ligands for serotonin receptors, with some compounds showing psychotropic activity (Chłoń-Rzepa et al., 2013).

Material Science Applications

The research by Shaker (2011) on mixed ligand metal complexes of 1,3,7-trimethylxanthine and 1,3-dimethyl-7H-purine-2,6-dione with various ligands like SCN and OCN ions showcases the potential of purine derivatives in material science, particularly in the formation of coordination compounds with interesting structural and possibly catalytic properties (Shaker, 2011).